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Compound of Interest

Compound Name: 2,3,4-Trichloronitrobenzene

Cat. No.: B101362

An In-depth Technical Guide to the Physical
Properties of 2,3,4-Trichloronitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
2,3,4-trichloronitrobenzene, a chemical intermediate utilized in the synthesis of various
compounds. The following sections detail its melting point, boiling point, and solubility,
presenting the data in a structured format and outlining general experimental protocols for their
determination.

Core Physical Properties

2,3,4-Trichloronitrobenzene is a solid, light yellow crystalline powder at room temperature.[1]
[2][3][4] Its physical characteristics are crucial for its handling, storage, and application in
synthetic chemistry.

Quantitative Data Summary

The physical properties of 2,3,4-trichloronitrobenzene have been reported across various
sources. The table below provides a consolidated summary of these values.
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Physical Property Value Source (Reference)

ChemicalBook, Fisher

Melting Point 53-56 °C o
Scientific[2][4]

NOAA, PubChem (NTP, 1992)
131 - 133 °F (55 - 56 °C)

[1]5]
54.0-57.0°C Tokyo Chemical Industry[6]
Boiling Point 296.2 £ 35.0 °C (Predicted) ChemicalBook[2][7]
Data unavailable NOAA[5]
Water Solubility Insoluble NOAA, ChemicalBook[2][3][5]

NOAA, PubChem (NTP, 1992)

<1 mg/mL at 73 °F (22.8 °C)
[11[5]

26.04 mg/L at 20 °C ChemicalBook[2][7]

Experimental Protocols

While specific experimental documentation for the determination of 2,3,4-
trichloronitrobenzene's physical properties is not readily available, standardized methods are
employed for such characterizations. The following are generalized protocols that are
applicable.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a key indicator of purity.

o Apparatus: A melting point apparatus, such as a Thiele tube or a digital melting point device
(e.g., DigiMelt), and capillary tubes.

e Procedure:
o Asmall, finely powdered sample of the crystalline solid is packed into a capillary tube.

o The capillary tube is placed in the heating block of the melting point apparatus.
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o The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) to ensure thermal
equilibrium.

o The temperature at which the first liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting point range. For a pure substance, this
range is typically narrow.

Boiling Point Determination (for solids with a known boiling point)

As 2,3,4-trichloronitrobenzene is a solid at room temperature, its boiling point is determined
at reduced pressure to avoid decomposition. The reported boiling point is often a predicted
value.

o Apparatus: A distillation apparatus suitable for vacuum distillation, including a round-bottom
flask, a condenser, a receiving flask, a thermometer, and a vacuum source.

e Procedure:

[e]

The solid is placed in the round-bottom flask.

o

The apparatus is assembled for vacuum distillation.

[¢]

The pressure inside the apparatus is reduced to a specific level using the vacuum source.

[¢]

The sample is heated. The temperature at which the liquid boils and the vapor condenses
is recorded, along with the pressure.

o This value can be extrapolated to predict the boiling point at atmospheric pressure.
Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

o Apparatus: A balance, a series of vials or test tubes, a calibrated pipette or syringe, and a
vortex mixer or shaker.

e Procedure (Qualitative):

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b101362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o A small, known amount of the solid is added to a known volume of the solvent in a vial.

o The mixture is agitated at a constant temperature.

o Observations are made to see if the solid dissolves completely. This can be repeated with
different solvents to determine its solubility profile.

e Procedure (Quantitative):

o

A saturated solution is prepared by adding an excess of the solid to a known volume of the
solvent and allowing it to equilibrate at a specific temperature.

The undissolved solid is separated from the solution by filtration or centrifugation.

o

A known volume of the saturated solution is taken, and the solvent is evaporated.

[¢]

The mass of the remaining solid is measured to determine the concentration of the solute

[e]

in the saturated solution.

Logical Relationship of Physical Properties

The physical state and behavior of 2,3,4-trichloronitrobenzene are governed by its
fundamental physical properties. The following diagram illustrates the relationship between its
melting point, boiling point, and solubility.

2,3,4-Trichloronitrobenzene

Solid to Liquid Transition \ Interaction with Solvent

Melting Point Solubility in Water
(53-57 °C) (Low)

Liquid to Gas Transition

Boiling Point
(~296 °C, Predicted)

Figure 1: Interrelation of Physical Properties of 2,3,4-Trichloronitrobenzene
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Fig 1: Interrelation of Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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